Cas no 878717-19-2 (4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine)
4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine Chemical and Physical Properties
Names and Identifiers
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- [5-[(3-methylphenoxy)methyl]furan-2-yl]-morpholin-4-ylmethanone
- Methanone, [5-[(3-methylphenoxy)methyl]-2-furanyl]-4-morpholinyl-
- 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine
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- Inchi: 1S/C17H19NO4/c1-13-3-2-4-14(11-13)21-12-15-5-6-16(22-15)17(19)18-7-9-20-10-8-18/h2-6,11H,7-10,12H2,1H3
- InChI Key: DDRJHUAHVLVSQJ-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(COC2=CC=CC(C)=C2)O1)(N1CCOCC1)=O
4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3215-0095-2μmol |
4-{5-[(3-methylphenoxy)methyl]furan-2-carbonyl}morpholine |
878717-19-2 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3215-0095-5μmol |
4-{5-[(3-methylphenoxy)methyl]furan-2-carbonyl}morpholine |
878717-19-2 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3215-0095-1mg |
4-{5-[(3-methylphenoxy)methyl]furan-2-carbonyl}morpholine |
878717-19-2 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3215-0095-2mg |
4-{5-[(3-methylphenoxy)methyl]furan-2-carbonyl}morpholine |
878717-19-2 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3215-0095-3mg |
4-{5-[(3-methylphenoxy)methyl]furan-2-carbonyl}morpholine |
878717-19-2 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3215-0095-4mg |
4-{5-[(3-methylphenoxy)methyl]furan-2-carbonyl}morpholine |
878717-19-2 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3215-0095-5mg |
4-{5-[(3-methylphenoxy)methyl]furan-2-carbonyl}morpholine |
878717-19-2 | 90%+ | 5mg |
$69.0 | 2023-04-27 |
4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine
Professional Introduction to Compound with CAS No. 878717-19-2 and Product Name: 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine
The compound with the CAS number 878717-19-2 and the product name 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates several key functional groups, including a furan-2-carbonyl moiety and a morpholine ring, which contribute to its distinctive chemical properties and biological activities.
Recent research in the domain of synthetic organic chemistry has highlighted the importance of heterocyclic compounds in medicinal applications. The 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine structure exemplifies the integration of multiple pharmacophoric elements, which are essential for modulating biological targets effectively. The presence of the 3-methylphenoxy group adds an additional layer of complexity, enabling diverse interactions with biological receptors and enzymes. This compound's design aligns with the growing trend toward multi-target directed ligands (MTDLs), which are designed to interact with multiple biological pathways simultaneously, thereby enhancing therapeutic efficacy.
In the context of drug discovery, the furan-2-carbonyl moiety is particularly noteworthy. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine molecule suggests potential therapeutic benefits in these areas. Furthermore, the morpholine ring is known for its stability and ability to enhance bioavailability, making it a preferred scaffold in pharmaceutical design. The combination of these structural features positions this compound as a promising candidate for further investigation.
Current advancements in computational chemistry have enabled more efficient screening of novel compounds for biological activity. Virtual screening techniques have been employed to evaluate the potential interactions of 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine with various biological targets. These studies have revealed promising binding affinities with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies suggest that this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in various diseases.
The synthesis of 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The synthetic route is optimized for high yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. The use of advanced purification techniques such as column chromatography and recrystallization has been crucial in obtaining the desired product characteristics.
One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. The modular nature of its structure allows for easy modification at various positions, enabling chemists to explore different pharmacological profiles. For example, replacing the 3-methylphenoxy group with other substituents could alter the compound's solubility, permeability, and metabolic stability. Such flexibility is highly valued in drug development pipelines.
Recent publications have highlighted the role of morpholine derivatives in addressing unmet medical needs. Several clinical trials are underway evaluating compounds with similar structural motifs for their efficacy in treating neurological disorders and infectious diseases. The findings from these trials provide valuable insights into how modifications within the morpholine scaffold can influence biological activity. This knowledge is being leveraged to guide the design of new analogs, including derivatives of 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine.
The chemical properties of this compound also make it an interesting subject for studying molecular interactions at a fundamental level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been used to elucidate its three-dimensional structure and understand how it interacts with other molecules. These studies not only enhance our understanding of its mechanism of action but also provide valuable data for improving synthetic strategies.
In conclusion, 4-{5-(3-methylphenoxy)methylfuran-2-carbonyl}morpholine (CAS No. 878717-19-2) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
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